Cas no 71183-17-0 (Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-)
71183-17-0 structure
Product Name:Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-
CAS No:71183-17-0
MF:C9H15NO3
MW:185.220302820206
CID:531055
PubChem ID:22937506
Update Time:2025-04-19
Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-
- 5-(2-methylprop-2-enoylamino)pentanoic acid
- SCHEMBL4120700
- DTXSID60629110
- 71183-17-0
- 5-[(2-Methylacryloyl)amino]pentanoic acid
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- Inchi: 1S/C9H15NO3/c1-7(2)9(13)10-6-4-3-5-8(11)12/h1,3-6H2,2H3,(H,10,13)(H,11,12)
- InChI Key: ZUHPLOAXYAMXLJ-UHFFFAOYSA-N
- SMILES: OC(CCCCNC(C(=C)C)=O)=O
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.4Ų
Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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